Ethyl 2-(3-{[4-(trifluoromethoxy)anilino]carbonyl}-2-pyridinyl)acetate
Overview
Description
Ethyl 2-(3-{[4-(trifluoromethoxy)anilino]carbonyl}-2-pyridinyl)acetate, also known as ETPAC, is a synthetic compound that has a wide range of applications in scientific research. It is a highly versatile compound that can be used for a variety of purposes, including as a reagent for organic synthesis, as a catalyst for a variety of reactions, and as a fluorescent probe for biological imaging.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Approaches : Ethyl 2-(3-{[4-(trifluoromethoxy)anilino]carbonyl}-2-pyridinyl)acetate can be synthesized through various chemical reactions. For instance, ethyl 2,4-dioxoalkanoates can react chemoselectively to produce enaminone esters, which are then reduced and transformed into γ-oxo-acrylates (Manfredini, 1988).
Molecular Structure Analysis : The compound's molecular structure has been studied in various contexts, such as in dabigatran etexilate tetrahydrate. These studies often involve analyzing angles between different molecular planes and examining intramolecular hydrogen bonding (Liu et al., 2012).
Reaction with Pyridine : Ethyl acetoacetate esters have been observed to react with pyridine, leading to the formation of various complexes. These reactions are significant for understanding the bonding types and configurations in these compounds (Baba et al., 1974).
Application in Organic Synthesis : This compound is involved in the synthesis of other chemicals, such as pyrrolidine-2-carboxylates and pyrrolizidine alkaloids, showcasing its versatility in organic synthesis processes (Shimizu et al., 2010); (Ishibashi et al., 1985).
Formation of Coordination Polymers : The compound has been used as a ligand in the formation of coordination polymers with transition-metal ions, highlighting its role in constructing complex molecular architectures (Hu et al., 2016).
Vibrational and Molecular Docking Studies : Spectroscopic analysis like FT-IR, FT-Raman, and NMR, along with molecular docking studies, have been conducted on derivatives of this compound, demonstrating its potential in biochemical and pharmaceutical research (El-Azab et al., 2016).
properties
IUPAC Name |
ethyl 2-[3-[[4-(trifluoromethoxy)phenyl]carbamoyl]pyridin-2-yl]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F3N2O4/c1-2-25-15(23)10-14-13(4-3-9-21-14)16(24)22-11-5-7-12(8-6-11)26-17(18,19)20/h3-9H,2,10H2,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPESQYWBICPDAA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C=CC=N1)C(=O)NC2=CC=C(C=C2)OC(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F3N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401151218 | |
Record name | Ethyl 3-[[[4-(trifluoromethoxy)phenyl]amino]carbonyl]-2-pyridineacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401151218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
338392-13-5 | |
Record name | Ethyl 3-[[[4-(trifluoromethoxy)phenyl]amino]carbonyl]-2-pyridineacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=338392-13-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3-[[[4-(trifluoromethoxy)phenyl]amino]carbonyl]-2-pyridineacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401151218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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